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Cat. No.: B1355529

Introduction

Amethopterin, more commonly known as Methotrexate (MTX), is an antimetabolite and
antifolate agent widely used in the treatment of cancer and autoimmune diseases.[1]
Amethopterin-d3 (Methotrexate-d3) is its stable isotope-labeled (SIL) counterpart, where three
hydrogen atoms have been replaced with deuterium.[1] This isotopic labeling makes
Amethopterin-d3 an invaluable tool in pharmacokinetic (PK) and pharmacodynamic (PD)
studies.

Stable isotope labeling offers a safe and precise method to investigate the absorption,
distribution, metabolism, and excretion (ADME) of drugs.[2][3] Unlike radioactive isotopes,
stable isotopes are non-radioactive and pose no safety risks to subjects, making them ideal for
clinical research.[2][3] In conjunction with sensitive analytical techniques like liquid
chromatography-tandem mass spectrometry (LC-MS/MS), Amethopterin-d3 can be used as a
tracer to study the in-vivo behavior of the drug or as an internal standard for highly accurate
and precise quantification of unlabeled Amethopterin in complex biological matrices.[1][2][4]

Pharmacokinetic (PK) Applications and Data

The use of Amethopterin-d3 is critical for accurately defining the pharmacokinetic profile of
Amethopterin. By serving as an internal standard, it corrects for variability during sample
preparation and analysis, leading to reliable quantification.[4] Furthermore, co-administering a
labeled intravenous microdose of Amethopterin-d3 with an oral dose of the unlabeled drug
allows for the determination of absolute bioavailability in a single study.[2]
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Data Presentation: Pharmacokinetic Parameters of Amethopterin (Methotrexate)

The following table summarizes key pharmacokinetic parameters for Amethopterin, which are
essential for designing and interpreting PK/PD studies.

Parameter Value Species/Conditions

Human; decreases at doses

Bioavailability (Oral) 60-90% (dose-dependent) 2530 mg/m?A[5][6]
Time to Peak (Tmax) 1 - 2 hours (oral) Human|[5]

Protein Binding ~50% Human Plasma[5][7]
Volume of Distribution (Vd) 0.4 to 0.8 L/kg (steady-state) Human][7]

Hepatic and intracellular
metabolism to active
olyglutamated forms.[4][7
Metabolism P ?/g o ] Human
Major metabolite is 7-
hydroxymethotrexate (7-OH-

MTX).[5][8]

L , Low Dose: 3 - 10 hours High
Elimination Half-Life (t%2) Human[5][6][7]
Dose: 8 - 15 hours

Primarily renal (glomerular
filtration and tubular secretion);

Excretion ) N ) Human
minor biliary excretion (<10%).

[51e](8]

Pharmacodynamic (PD) Profile: Mechanism of
Action

Amethopterin's pharmacodynamic effect stems from its ability to inhibit nucleotide synthesis,
thereby preventing cell division.[5] It is a folate antagonist that competitively inhibits
dihydrofolate reductase (DHFR).[1][4][7] This inhibition blocks the conversion of dihydrofolate
(DHF) to tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate,
which are essential building blocks for DNA, RNA, and proteins.[1][4]
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Caption: Mechanism of Action of Amethopterin (Methotrexate).

Experimental Protocols
Protocol 1: Quantification of Amethopterin in Plasma by
LC-MS/MS

This protocol describes a method for the quantitative analysis of Amethopterin in human
plasma using Amethopterin-d3 as an internal standard (IS).

1. Materials and Reagents
» Amethopterin reference standard

o Amethopterin-d3 (1S)
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Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma (blank)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)
. Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare Amethopterin and Amethopterin-d3 stocks in a suitable
solvent like 5% ammonium hydroxide in water.[9] Store at -80°C.

Working Solutions: Prepare serial dilutions of Amethopterin from the stock solution in 70/30
water/methanol to create calibration standards.[9]

Internal Standard (IS) Working Solution: Prepare a working solution of Amethopterin-d3
(e.g., 0.22 uM) in 70/30 water/methanol.[9]

. Sample Preparation (Solid Phase Extraction)
Thaw plasma samples, calibration standards, and quality controls on ice.
To 100 pL of each plasma sample, add 10 pL of the IS working solution.
Vortex briefly.
Condition the SPE plate wells with 200 pL of methanol followed by 200 uL of water.
Load the plasma samples onto the SPE plate.
Wash the wells twice with 200 pL of water.

Elute the analytes with 100 pL of methanol.
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Evaporate the eluent to dryness and reconstitute in 100 uL of mobile phase A.
. LC-MS/MS Instrumentation and Conditions

HPLC System: Shimadzu Nexera X2 or equivalent[10]

Mass Spectrometer: AB Sciex QTRAP 5500 or equivalent[11]

Column: Phenomenex Synergi Polar-RP (e.g., 75 x 2.0 mm, 4 um)[11]

Mobile Phase A: Water with 0.1% Formic Acid[11]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid[11]

Flow Rate: 0.5 mL/min[10]

Gradient:

0-1 min: 5% B

o

1-2 min: 5% to 60% B

[¢]

2-2.5 min: 60% to 5% B

o

[e]

2.5-3.5 min: 5% B [adapted from 20]

lonization Mode: Electrospray lonization (ESI), Positive
Detection Mode: Multiple Reaction Monitoring (MRM)
MRM Transitions (m/z):

o Amethopterin: 455.2 - 308.1[9][11]

o Amethopterin-d3 (IS): 458.2 — 311.2[9][11]
. Data Analysis

Integrate the peak areas for both Amethopterin and the Amethopterin-d3 internal standard.
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o Calculate the peak area ratio (Amethopterin / Amethopterin-d3).

» Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

» Determine the concentration of Amethopterin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for conducting a pharmacokinetic study
using a stable isotope-labeled compound like Amethopterin-d3.
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Caption: General experimental workflow for a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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